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Compound of Interest

Compound Name: RMC-4627

Cat. No.: B12421159

For Researchers, Scientists, and Drug Development Professionals

Introduction

RMC-4627 is a potent and selective bi-steric inhibitor of the mechanistic target of rapamycin
complex 1 (mTORC1).[1][2][3][4][5] It demonstrates enhanced selectivity for mMTORCL1 over
MTORC?2, leading to the activation of 4EBP1 and the suppression of tumor growth.[1][3][4][5][6]
[7] These application notes provide detailed guidelines for the proper storage, handling, and
use of RMC-4627 powder in a research setting.

Product Information

Characteristic Value

CAS Number 2250059-52-8

Molecular Formula Co3H141N11023
Molecular Weight 1781.17 g/mol
Appearance White to light yellow solid

Proper Storage and Handling

Adherence to proper storage and handling protocols is critical to maintain the stability and
activity of RMC-4627.
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Storage Conditions

Storage .
Form Duration Notes
Temperature
Store in a sealed
Powder -20°C 2 years container, away from
moisture and light.[2]
S Aliquot to avoid
Stock Solution (in
-80°C 6 months repeated freeze-thaw
DMSO)
cycles.[1][5][6]
Use within one month.
-20°C 1 month
[11[5][6]
4°C 2 weeks For short-term use.[2]

Handling Precautions

o Personal Protective Equipment (PPE): Wear appropriate PPE, including a lab coat, safety
glasses, and gloves, when handling RMC-4627 powder.

¢ Ventilation: Handle in a well-ventilated area or under a chemical fume hood to minimize
inhalation exposure.

» Hygroscopicity: RMC-4627 is potentially hygroscopic. Store in a desiccator and handle in a
dry environment.

o Disposal: Dispose of unused material and waste in accordance with local, state, and federal

regulations.

Solubility and Solution Preparation
Solubility
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Solvent Maximum Concentration Notes

Ultrasonic treatment may be
required to fully dissolve the
compound.[1][5][6] Use freshly
DMSO 100 mg/mL (56.14 mM) opened, anhydrous DMSO as
the product's solubility is
significantly impacted by
hygroscopic DMSO.[1][5][6]

Stock Solution Preparation (10 mM in DMSO)

o Equilibrate the RMC-4627 vial to room temperature before opening.

Weigh the desired amount of RMC-4627 powder.

Add the appropriate volume of anhydrous DMSO to achieve a 10 mM concentration (e.g., for
1 mg of RMC-4627, add 56.14 puL of DMSO).

Vortex and/or sonicate the solution until the powder is completely dissolved.

Aliquot the stock solution into single-use vials to minimize freeze-thaw cycles.

Store the aliquots at -80°C for long-term storage or -20°C for short-term storage.

Mechanism of Action and Signaling Pathway

RMC-4627 is a bi-steric inhibitor that binds to both the FKBP12-FRB domain and the active site
of mMTOR kinase within the mTORC1 complex. This dual binding leads to potent and selective
inhibition of MTORCL1 signaling, resulting in the dephosphorylation and activation of its
downstream effector, 4E-BP1. Activated 4E-BP1 then binds to the eukaryotic initiation factor 4E
(elF4E), preventing the formation of the elF4F complex and thereby inhibiting cap-dependent
translation of oncogenic proteins.[3][4]
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1. Seed Cells 2. Incubate 3. Treat with RMC-4627 4. Incubate 5. Add CellTiter-Glo® 6. Measure 7. Analyze Data
in 96-well plate (e.g., 24 hours) (serial dilutions) (e.g., 72 hours) Reagent Luminescence (IC50 determination)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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¢ To cite this document: BenchChem. [Application Notes and Protocols for RMC-4627
Powder]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12421159#proper-storage-and-handling-of-rmc-
4627-powder]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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